Cas no 2228250-48-2 (1-(2-bromo-4-methoxyphenyl)cyclobutylmethanol)

• Product Name: 1-(2-bromo-4-methoxyphenyl)cyclobutylmethanol
• CAS No: 2228250-48-2
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 6029541
• PubChem ID: 165680657
• Update Time: 2025-05-20

1-(2-bromo-4-methoxyphenyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-methoxyphenyl)cyclobutylmethanol
• 2228250-48-2
• EN300-1907081
• [1-(2-bromo-4-methoxyphenyl)cyclobutyl]methanol

• Inchi： 1S/C12H15BrO2/c1-15-9-3-4-10(11(13)7-9)12(8-14)5-2-6-12/h3-4,7,14H,2,5-6,8H2,1H3
• InChI Key： KEILBCFYLPVHDF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1(CO)CCC1)OC

Computed Properties

• Exact Mass: 270.02554g/mol
• Monoisotopic Mass: 270.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(2-bromo-4-methoxyphenyl)cyclobutylmethanol

1-(2-Bromo-4-Methoxyphenyl)cyclobutylmethanol: A Comprehensive Overview

1-(2-Bromo-4-Methoxyphenyl)cyclobutylmethanol, also known by its CAS number 2228250-48-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclobutane ring with a phenolic group substituted with bromine and methoxy functionalities. The presence of these groups imparts the molecule with distinctive chemical properties, making it a valuable substrate for various synthetic transformations and applications.

The synthesis of 1-(2-Bromo-4-Methoxyphenyl)cyclobutylmethanol typically involves multi-step processes that leverage modern organic chemistry techniques. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the cyclobutane ring, while the substitution patterns on the phenolic ring are often achieved through directed metallation or Suzuki coupling reactions. These methods not only enhance the yield and purity of the compound but also allow for fine-tuning of its stereochemistry, which is crucial for its biological activity.

In terms of physical properties, 1-(2-Bromo-4-Methoxyphenyl)cyclobutylmethanol exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, while it shows limited solubility in water due to its hydrophobic nature. These properties make it suitable for use in both solution-phase and solid-phase synthesis protocols.

The chemical reactivity of this compound is largely influenced by its functional groups. The bromine atom on the phenolic ring acts as an electron-withdrawing group, enhancing the electrophilicity of the aromatic system and making it susceptible to nucleophilic aromatic substitution reactions. Conversely, the methoxy group introduces electron-donating effects, which can modulate the reactivity of adjacent substituents. The cyclobutane ring, being strained, is highly reactive and can undergo ring-opening reactions under specific conditions, offering opportunities for constructing complex molecular architectures.

Recent studies have highlighted the potential of 1-(2-Bromo-4-Methoxyphenyl)cyclobutylmethanol as a building block in drug discovery. Its ability to form stable metal complexes has been exploited in designing novel anticancer agents, where it serves as a ligand for transition metal catalysts. Additionally, its unique electronic properties make it a promising candidate for applications in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices.

In conclusion, 1-(2-Bromo-4-Methoxyphenyl)cyclobutylmethanol (CAS No: 2228250-48-2) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its chemical versatility, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in both academic and industrial settings.